Cas no 136663-38-2 ((2-Methylbenzo[d]oxazol-5-yl)methanol)

(2-Methylbenzo[d]oxazol-5-yl)methanol structure
136663-38-2 structure
Product Name:(2-Methylbenzo[d]oxazol-5-yl)methanol
CAS No:136663-38-2
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD12965126
CID:1036288
PubChem ID:15662269
Update Time:2025-09-27

(2-Methylbenzo[d]oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Methylbenzo[d]oxazol-5-yl)methanol
    • (2-methyl-1,3-benzoxazol-5-yl)methanol
    • 5-Benzoxazolemethanol, 2-methyl-
    • ZVBPKWNJXRJGOR-UHFFFAOYSA-N
    • 2-Methylbenzo[d]oxazole-5-methanol
    • 6497AA
    • FCH1179851
    • AK128727
    • AX8250789
    • SCHEMBL17221544
    • A904262
    • AKOS016000868
    • AS-60838
    • 136663-38-2
    • DTXSID40576496
    • CS-0152751
    • MFCD12965126
    • C72464
    • MDL: MFCD12965126
    • Inchi: 1S/C9H9NO2/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h2-4,11H,5H2,1H3
    • InChI Key: ZVBPKWNJXRJGOR-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=C(CO)C=CC1=2

Computed Properties

  • Exact Mass: 163.063328530g/mol
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3
  • XLogP3: 1.3

(2-Methylbenzo[d]oxazol-5-yl)methanol Security Information

(2-Methylbenzo[d]oxazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JB613-100mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95+%
100mg
722CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-JB613-250mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95+%
250mg
1486CNY 2021-05-07
Chemenu
CM156188-1g
(2-methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
1g
$533 2021-06-08
Ambeed
A302357-50mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
50mg
$50.0 2025-02-21
Ambeed
A302357-100mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
100mg
$64.0 2025-02-21
Ambeed
A302357-250mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
250mg
$127.0 2025-02-21
Ambeed
A302357-1g
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
1g
$334.0 2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M901293-100mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 ≥95%
100mg
¥580.50 2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X55265-100mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
100mg
¥498.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X55265-250mg
(2-Methylbenzo[d]oxazol-5-yl)methanol
136663-38-2 95%
250mg
¥996.0 2024-07-18
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.